![molecular formula C6H12O B1349753 (2H12)Cyclohexanol CAS No. 66522-78-9](/img/structure/B1349753.png)
(2H12)Cyclohexanol
Overview
Description
Cyclohexanol, also known as (2H12)Cyclohexanol, is an organic compound that falls under the category of secondary alcohols . It is denoted chemically as C6H12O . This compound exists as a colorless oil or white crystalline solid at room temperature and has a distinct, camphor-like odor . The molecule is related to cyclohexane by replacement of one hydrogen atom by a hydroxyl group .
Synthesis Analysis
Cyclohexanol is typically produced in an industrial setting through a process called the oxidation of cyclohexane . This process can occur in the presence of an oxidation catalyst, usually a mixture of cobalt and manganese salts, and air . The process yields a mixture of cyclohexanol and cyclohexanone, collectively known as “KA oil” . The separation of cyclohexanol from cyclohexanone can be achieved through fractional distillation, considering the difference in their boiling points .
Molecular Structure Analysis
The molecular structure of cyclohexanol is related to cyclohexane by replacement of one hydrogen atom by a hydroxyl group . The molecular formula is C6H12O .
Chemical Reactions Analysis
Cyclohexanol can undergo a dehydration reaction to form an alkene in the presence of a strong acid . The acid used in this experiment is 85% phosphoric acid . The phosphoric acid is a catalyst and as such increases the rate of reaction but does not affect the overall stoichiometry .
Physical and Chemical Properties Analysis
Cyclohexanol is a viscous liquid, characterized by its relatively high melting point (25.93°C) and boiling point (161°C) . A crucial trait of Cyclohexanol is its polarity . Unlike cyclohexane, cyclohexanol is polar due to the presence of a hydroxyl (-OH) group, making it capable of forming hydrogen bonds . This polarity impacts its solubility, making it soluble in common organic solvents such as ethanol, acetone, and diethyl ether but sparingly soluble in water .
Scientific Research Applications
Catalytic Oxidation Processes
(2H12)Cyclohexanol is involved in various catalytic oxidation processes. One study detailed the kinetics and mechanisms of cyclohexane oxidation on MnAPO-5 catalysts, revealing the role of cyclohexyl hydroperoxide as an intermediate in cyclohexanol formation. The research suggested that cyclohexanol decomposition on Mn2+ is a kinetically relevant step in these processes (Modén et al., 2006). Similarly, research on the kinetic model of 2-cyclohexenone formation from cyclohexanol dehydrogenation underscored the chemical's importance in understanding the impurity formation in commercial cyclohexanol, impacting the quality of nylon in the caprolactam manufacturing process (Simón et al., 2012).
Electrooxidation Studies
Cyclohexanol has been a focal point in electrooxidation studies too. Research involving carbon nanotubes-supported 12-tungsto-silicic acid as a catalyst in the electrooxidation of cyclohexane to cyclohexanone and cyclohexanol showed the influence of exchanged electronic charge and reaction time on the catalytic performance, providing insights into optimizing industrial processes for chemical production (Al-Mayouf et al., 2013).
Biochemical Applications
From a biochemical perspective, cyclohexanol has been a subject of study due to its oxidation potential. A novel cytochrome P450 monooxygenase from Acidovorax sp. CHX100 was identified for the efficient oxidation of cyclohexane to cyclohexanol, showcasing the biocatalytic transformation possibilities of this compound (Karande et al., 2016).
Mechanism of Action
Target of Action
The primary target of Cyclohexanol-d12 is Alcohol dehydrogenase 1B . This enzyme plays a crucial role in the metabolism of various substances, including cyclohexanol .
Mode of Action
Cyclohexanol-d12 interacts with its target, Alcohol dehydrogenase 1B, leading to the oxidation of cyclohexanol to cyclohexanone . This interaction and the resulting changes are part of the compound’s mode of action .
Biochemical Pathways
The biochemical pathway for the conversion of cyclohexanol to adipic acid involves cyclohexanol → cyclohexanone → ɛ-caprolactone → 6-hydroxyhexanoic acid → 6-oxohexanoic acid → adipic acid . The enzymes involved in this pathway include butane monooxygenase, cyclohexanol dehydrogenase, cyclohexanone 1,2-monooxygenase, 1-oxa-2-oxocycloheptane lactonase, 6-hydroxyhexanoate dehydrogenase, 6-oxohexanoate dehydrogenase, and adipate-CoA ligase .
Pharmacokinetics
Deuterium substitution has been shown to potentially affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The result of Cyclohexanol-d12’s action is the conversion of cyclohexanol to adipic acid through a series of biochemical reactions . This conversion is part of the cyclohexane degradation pathway, which is utilized by certain bacteria for growth .
Safety and Hazards
Cyclohexanol is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It is classified as flammable liquids, acute oral toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, specific target organ toxicity (single exposure) . The target organs are the respiratory system .
Future Directions
The dehydrogenation of cyclohexanol to cyclohexanone is a crucial industrial process in the production of caprolactam and adipic acid, both of which serve as important precursors in nylon textiles . Efficient production of high-purity cyclohexanone is paramount to meet the demands of the rapidly expanding industry .
Properties
IUPAC Name |
1,1,2,2,3,3,4,4,5,5,6-undecadeuterio-6-deuteriooxycyclohexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c7-6-4-2-1-3-5-6/h6-7H,1-5H2/i1D2,2D2,3D2,4D2,5D2,6D,7D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPXRVTGHNJAIIH-BFHGLDALSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1(C(C(C(C(C1([2H])[2H])([2H])[2H])([2H])O[2H])([2H])[2H])([2H])[2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90216719 | |
Record name | (2H12)Cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90216719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66522-78-9 | |
Record name | Cyclohexan-1,2,2,3,3,4,4,5,5,6,6-d11-ol-d | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66522-78-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2H12)Cyclohexanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066522789 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2H12)Cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90216719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [2H12]cyclohexanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.060.335 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why was cyclohexanol-d12 used in this study?
A1: The researchers used cyclohexanol-d12, a deuterated form of cyclohexanol, to investigate the mechanism of cyclohexyl hydroperoxide decomposition by manganese(III) tetraarylporphyrins. The study found that cyclohexanol-d12 was not oxidized under the reaction conditions []. This finding helped the researchers conclude that cyclohexanone, the other product of cyclohexyl hydroperoxide decomposition, is formed directly from the peroxide and not by a subsequent oxidation of cyclohexanol. This information was crucial in proposing a heterolytic mechanism for the oxygen-oxygen bond scission in cyclohexyl hydroperoxide, facilitated by the manganese porphyrin catalyst.
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